Cas no 1862275-85-1 (3-(5-Bromothiophen-3-yl)prop-2-enal)

• Product Name: 3-(5-Bromothiophen-3-yl)prop-2-enal
• CAS No: 1862275-85-1
• MF: C₇H₅BrOS
• MW: 217.082999944687
• CID: 6323362
• PubChem ID: 130525160
• Update Time: 2025-05-20

3-(5-Bromothiophen-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 1862275-85-1
• EN300-1912705
• 3-(5-bromothiophen-3-yl)prop-2-enal
• 3-(5-Bromothiophen-3-yl)prop-2-enal

• Inchi： 1S/C7H5BrOS/c8-7-4-6(5-10-7)2-1-3-9/h1-5H/b2-1+
• InChI Key： LVPAVIMNFWIAKY-OWOJBTEDSA-N
• SMILES： BrC1=CC(/C=C/C=O)=CS1

Computed Properties

• Exact Mass: 215.92445g/mol
• Monoisotopic Mass: 215.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(5-Bromothiophen-3-yl)prop-2-enal

3-(5-Bromothiophen-3-yl)prop-2-enal: A Comprehensive Overview

3-(5-Bromothiophen-3-yl)prop-2-enal, identified by the CAS number 1862275-85-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a thiophene ring substituted with a bromine atom and an alpha,beta-unsaturated aldehyde group, has garnered attention due to its potential applications in drug design and chemical synthesis. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The thiophene moiety in 3-(5-Bromothiophen-3-yl)prop-2-enal is a key structural feature that contributes to its reactivity and bioavailability. Thiophenes are known for their aromaticity and stability, which make them valuable components in medicinal chemistry. The presence of the bromine substituent at the 5-position of the thiophene ring introduces additional electronic effects, potentially enhancing the compound's ability to interact with biological targets. This substitution pattern also influences the molecule's solubility and permeability, which are critical factors in drug delivery.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-(5-Bromothiophen-3-yl)prop-2-enal with various biological molecules. For instance, molecular docking studies have revealed potential binding modes with key enzymes involved in inflammatory pathways, suggesting its anti-inflammatory properties. Furthermore, quantum chemical calculations have provided insights into the electronic distribution of the molecule, which is essential for understanding its reactivity in different chemical environments.

In terms of synthesis, 3-(5-Bromothiophen-3-yl)prop-2-enal can be prepared through a variety of methods, including condensation reactions and oxidative coupling. One notable approach involves the reaction of 5-bromothiophenol with an appropriate aldehyde under specific conditions to form the desired product. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for industrial applications.

The alpha,beta-unsaturated aldehyde group in 3-(5-Bromothiophen-3-yl)prop-2-enal is another critical feature that contributes to its chemical reactivity. This group is known to participate in Michael addition reactions, making it a versatile building block in organic synthesis. Recent research has explored its use as a precursor for constructing more complex molecules with potential pharmacological activities.

In addition to its synthetic applications, 3-(5-Bromothiophen-3-yl)prop-2-enal has shown promise in biological assays. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development. Moreover, preliminary toxicity studies suggest that the compound exhibits low cytotoxicity against normal cells, which is a favorable attribute for therapeutic agents.

The integration of experimental and computational approaches has significantly advanced our understanding of 3-(5-Bromothiophen-3-y)Ll)prop-2-enal. By leveraging these insights, researchers can further optimize its properties to enhance its efficacy and safety profiles. As research continues to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.